Cas no 78920-21-5 (5-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 78920-21-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 533687
• PubChem ID: 12864815
• Update Time: 2025-06-07

5-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-phenyl-
• 4-phenyl-1H-pyridazin-6-one
• 5-phenyl-3(2H)-Pyridazinone
• 5-phenyl-2,3-dihydropyridazin-3-one
• AKOS006324299
• 5-phenylpyridazinone
• LXUBSTAJRVVVTJ-UHFFFAOYSA-N
• 5-Phenylpyridazin-3-ol
• MFCD11520604
• SY320757
• EN300-138496
• 78920-21-5
• SCHEMBL497670
• TQP1097
• C91861
• DTXSID20511825
• 5-Phenylpyridazin-3(2H)-one

• Inchi： 1S/C10H8N2O/c13-10-6-9(7-11-12-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： LXUBSTAJRVVVTJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų